Cas no 63674-94-2 (1-(3-chloro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-(3-chloro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 63674-94-2
• MF: C₁₂H₁₂ClNO₃
• MW: 253.681582450867
• MDL: MFCD01461764
• CID: 1667295
• PubChem ID: 2918986
• Update Time: 2025-10-30

1-(3-chloro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-(3-chloro-2-methylphenyl)-5-oxo-
• 1-(3-chloro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid
• ALBB-010561
• 1-(3-chloro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylicacid
• Oprea1_095778
• SR-01000522969
• AKOS016041018
• SR-01000522969-1
• MFCD01461764
• F0907-2490
• AKOS000124750
• SCHEMBL24473740
• Enamine_001910
• STL360285
• LS-03579
• EN300-236083
• 63674-94-2
• Z56822181
• Cambridge id 6921637
• Oprea1_563306
• HMS1399G18
• AG-205/12549014
• 1-(3-chloro-2-methylphenyl)-5-oxo-3-pyrrolidinecarboxylic acid

• MDL： MFCD01461764
• Inchi： 1S/C12H12ClNO3/c1-7-9(13)3-2-4-10(7)14-6-8(12(16)17)5-11(14)15/h2-4,8H,5-6H2,1H3,(H,16,17)
• InChI Key： QSGBFUZXYNNAON-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)N1C(CC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 253.05066
• Monoisotopic Mass: 253.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 557.2±50.0 °C at 760 mmHg
• Flash Point: 290.8±30.1 °C
• PSA: 57.61
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

1-(3-chloro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3-chloro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid

Professional Introduction to 1-(3-chloro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid (CAS No. 63674-94-2)

1-(3-chloro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid, identified by its CAS number 63674-94-2, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The combination of a chlorinated aromatic ring and a pyrrolidine scaffold makes it a versatile intermediate for synthesizing various bioactive molecules.

The structural framework of 1-(3-chloro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid consists of a benzene ring substituted with a chlorine atom at the 3-position and a methyl group at the 2-position. This aromatic ring is linked to a pyrrolidine ring, which is further functionalized with a carboxylic acid group at the 3-position and an oxo group at the 5-position. Such structural features contribute to the compound's reactivity and its potential utility in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of heterocyclic compounds, particularly those incorporating the pyrrolidine scaffold. Pyrrolidine derivatives have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and inflammation. The presence of the carboxylic acid group in 1-(3-chloro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid allows for further derivatization, enabling the synthesis of more complex molecules with enhanced biological activity.

The chloro-substituted aromatic ring in this compound plays a crucial role in its chemical behavior. Chlorine atoms are known to be excellent leaving groups in organic reactions, making this molecule a valuable precursor for nucleophilic substitution reactions. This property has been exploited in the synthesis of various pharmacophores, where the chlorine atom can be selectively removed or replaced to introduce different functional groups.

Recent studies have highlighted the importance of pyrrolidine derivatives in the development of novel therapeutics. For instance, researchers have demonstrated that certain pyrrolidine-based compounds exhibit inhibitory activity against enzymes involved in inflammatory pathways. The structural motif present in 1-(3-chloro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid aligns well with this trend, suggesting that it could be a valuable building block for designing new anti-inflammatory agents.

The carboxylic acid functionality at the 3-position of the pyrrolidine ring provides another avenue for chemical modification. Carboxylic acids can participate in various reactions, such as esterification, amidation, and coupling reactions with other functional groups. These transformations allow for the creation of diverse derivatives with tailored biological properties. For example, esters of this compound have been explored as prodrugs to enhance solubility and bioavailability.

In addition to its potential as a pharmacological intermediate, 1-(3-chloro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid may find applications in materials science and industrial chemistry. The unique combination of aromatic and heterocyclic moieties makes it a candidate for developing novel polymers or coatings with specific chemical properties. Furthermore, its reactivity towards various functional groups could be leveraged in catalytic processes or as a ligand in coordination chemistry.

The synthesis of 1-(3-chloro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available precursors such as 3-chloro-2-methylbenzoic acid, key steps include condensation reactions to form the pyrrolidine ring followed by oxidation and carboxylation to introduce the desired functional groups. These synthetic strategies demonstrate the compound's accessibility and its potential for large-scale production.

The pharmacological evaluation of 1-(3-chloro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid has been ongoing, with several research groups investigating its effects on target enzymes and receptors. Preliminary data suggest that this compound exhibits moderate activity against certain inflammatory markers, making it a promising candidate for further development. Additionally, its ability to undergo structural modifications opens up possibilities for optimizing its pharmacokinetic properties and therapeutic efficacy.

In conclusion, 1-(3-chloro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid, with CAS number 63674-94-2, is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features, combined with its reactivity and synthetic accessibility, make it an attractive scaffold for developing novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play an important role in future drug discovery efforts.